1-(benzotriazol-1-yl)-N,N-dimethylmethanamine

• IUPAC Name: 1-(benzotriazol-1-yl)-N,N-dimethylmethanamine
• InChI: InChI=1S/C9H12N4/c1-12(2)7-13-9-6-4-3-5-8(9)10-11-13/h3-6H,7H2,1-2H3
• InChI Key: QABYBLFTBSCYHR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CN1C2=CC=CC=C2N=N1
• Molecular Formula: C9H12N4
• DSSTOX Substance ID: DTXSID90356508
• Molecular Weight: 176.22 g/mol
• CAS RN: 1210522-68-1, 57684-30-7

Description

Benzotriazole is a versatile synthetic auxiliary endowed with a unique set of physicochemical properties. It’s known to behave as an excellent leaving group, an electron-donating or an electron-withdrawing group, an anion precursor, and a radical precursor. It confers unique physicochemical properties to its immediate vicinity on various molecular scaffolds.

Synthesis Analysis

Benzotriazole-mediated amino-alkylations have greatly broadened the utility of Mannich-type condensations to the general o-aminoalkylation of phenols. Phenols are selectively aminoalkylated in the ortho position by the displacement of the benzotriazole moiety from N-[α-(dialkylamino)alkyl]-benzotriazoles with phenolate anions.

Molecular Structure Analysis

The solid state structure of a Mannich base derived from benzotriazole, 1-((1H-benzotriazol-1-yl)methyl)naphthalen-2-ol, shows that it crystallizes forming intermolecular N⋯HO hydrogen bonds, rather than intramolecular ones.

Chemical Reactions Analysis

Benzotriazole derivatives are characterized by a long shelf-life, and their preparations are amenable to large scales. A variety of halogenated synthons have been advantageously replaced by benzotriazole surrogates, with benefits in terms of increased stability and reduced toxicity.

Physical And Chemical Properties Analysis

The compound 1-((1H-benzotriazol-1-yl)methyl)naphthalen-2-ol crystallizes in the monoclinic system, P21/c space group, with lattice constants: a = 11.7934 (9) Å, b = 14.3002 (14) Å, c = 8.4444 (8) Å, β = 106.243 (5) deg, V = 1367.3 (2) Å.

Mechanism of Action

The benzotriazole fragment is known to behave as an excellent leaving group, an electron-donating or an electron-withdrawing group, an anion precursor, and a radical precursor. It confers unique physicochemical properties to its immediate vicinity on various molecular scaffolds.

Future Directions

Benzotriazole derivatives have found profound applications in medicinal chemistry and material sciences. They have exhibited outstanding properties in medicinal chemistry including anticancer, antifungal, antibacterial, antiviral, antiparasitic, and antioxidative activities. In addition, benzotriazole derivatives have found profound applications as corrosion inhibitors, UV filters, and materials for solar and photovoltaic cells.